1H-Purine-2,6-diamine sulfate (2:1) monohydrate
1H-Purine-2,6-diamine sulfate (2:1) monohydrate
Brand Name:
Vulcanchem
CAS No.:
116295-72-8
VCID:
VC0040528
InChI:
InChI=1S/2C5H6N6.H2O4S.H2O/c2*6-3-2-4(9-1-8-2)11-5(7)10-3;1-5(2,3)4;/h2*1H,(H5,6,7,8,9,10,11);(H2,1,2,3,4);1H2
SMILES:
C1=NC2=NC(=NC(=C2N1)N)N.C1=NC2=NC(=NC(=C2N1)N)N.O.OS(=O)(=O)O
Molecular Formula:
C10H16N12O5S
Molecular Weight:
416.38 g/mol
1H-Purine-2,6-diamine sulfate (2:1) monohydrate
CAS No.: 116295-72-8
Main Products
VCID: VC0040528
Molecular Formula: C10H16N12O5S
Molecular Weight: 416.38 g/mol
| CAS No. | 116295-72-8 |
|---|---|
| Product Name | 1H-Purine-2,6-diamine sulfate (2:1) monohydrate |
| Molecular Formula | C10H16N12O5S |
| Molecular Weight | 416.38 g/mol |
| IUPAC Name | 7H-purine-2,6-diamine;sulfuric acid;hydrate |
| Standard InChI | InChI=1S/2C5H6N6.H2O4S.H2O/c2*6-3-2-4(9-1-8-2)11-5(7)10-3;1-5(2,3)4;/h2*1H,(H5,6,7,8,9,10,11);(H2,1,2,3,4);1H2 |
| Standard InChIKey | QHCSVCLBFWLFTE-UHFFFAOYSA-N |
| SMILES | C1=NC2=NC(=NC(=C2N1)N)N.C1=NC2=NC(=NC(=C2N1)N)N.O.OS(=O)(=O)O |
| Canonical SMILES | C1=NC2=NC(=NC(=C2N1)N)N.C1=NC2=NC(=NC(=C2N1)N)N.O.OS(=O)(=O)O |
| PubChem Compound | 517409 |
| Last Modified | Nov 11 2021 |
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